Cas no 2005099-97-6 (5-{3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}-1,2-dimethyl-1H-imidazole)

• Product Name: 5-{3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}-1,2-dimethyl-1H-imidazole
• CAS No: 2005099-97-6
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 5966398
• PubChem ID: 165475853
• Update Time: 2025-10-21

5-{3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}-1,2-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-{3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}-1,2-dimethyl-1H-imidazole
• 2005099-97-6
• EN300-1076519
• 5-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}-1,2-dimethyl-1H-imidazole

• Inchi： 1S/C11H15N5/c1-7-13-5-9(16(7)2)11-10-8(3-4-12-11)14-6-15-10/h5-6,11-12H,3-4H2,1-2H3,(H,14,15)
• InChI Key： RBUAUOBAYCHPHE-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1C1=CN=C(C)N1C)N=CN2

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.5Ų

Additional information on 5-{3H,4H,5H,6H,7H-imidazo4,5-cpyridin-4-yl}-1,2-dimethyl-1H-imidazole

Comprehensive Analysis of 5-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}-1,2-dimethyl-1H-imidazole (CAS No. 2005099-97-6)

The compound 5-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}-1,2-dimethyl-1H-imidazole (CAS No. 2005099-97-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This article delves into its chemical properties, synthesis pathways, and emerging roles in drug discovery, aligning with current trends in small-molecule therapeutics and precision medicine.

Structurally, this compound combines an imidazo[4,5-c]pyridine core with a 1,2-dimethyl-1H-imidazole moiety, creating a versatile scaffold for molecular interactions. Researchers have explored its utility as a kinase inhibitor or GPCR modulator, reflecting the growing demand for targeted therapies in oncology and neurology. The presence of multiple nitrogen atoms in its framework enhances hydrogen-bonding capacity, a feature highly valued in fragment-based drug design (FBDD).

Recent studies highlight its relevance in addressing drug-resistant infections and neurodegenerative disorders, two pressing global health challenges. Computational modeling suggests its potential to bind selectively to protein targets involved in cellular signaling pathways, making it a candidate for AI-driven drug discovery platforms. Notably, its logP value and solubility profile align with Lipinski’s Rule of Five, underscoring its drug-like properties.

Synthesis of CAS 2005099-97-6 typically involves multi-step reactions, including cyclization and N-alkylation strategies. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and purity, addressing industry demands for green chemistry practices. Analytical characterization via LC-MS and NMR spectroscopy confirms its structural integrity, a critical step for regulatory compliance in pharmaceutical development.

From a commercial perspective, this compound fits into the expanding market for high-value intermediates used in bioconjugation and proteolysis-targeting chimeras (PROTACs). Its compatibility with click chemistry protocols further enhances its appeal for biopharmaceutical applications. As the industry shifts toward personalized medicine, derivatives of this scaffold may play pivotal roles in next-generation therapeutics.

Environmental and safety assessments indicate that 5-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}-1,2-dimethyl-1H-imidazole exhibits favorable toxicological profiles under standard laboratory conditions. However, researchers emphasize rigorous ADMET screening to evaluate its metabolic stability and off-target effects—a practice now accelerated by machine learning tools in preclinical studies.

In conclusion, CAS 2005099-97-6 represents a promising chemical entity at the intersection of medicinal chemistry and biotechnology. Its adaptability to modern drug development paradigms, coupled with rising interest in heterocyclic pharmacophores, positions it as a molecule worth monitoring in both academic and industrial research landscapes.